Cas no 110128-59-1 (3,4-Isoquinolinediamine, 1-methoxy-)
110128-59-1 structure
Product Name:3,4-Isoquinolinediamine, 1-methoxy-
CAS No:110128-59-1
MF:C10H11N3O
MW:189.213841676712
CID:1196345
Update Time:2024-08-05
3,4-Isoquinolinediamine, 1-methoxy- Chemical and Physical Properties
Names and Identifiers
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- 3,4-Isoquinolinediamine, 1-methoxy-
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- Inchi: 1S/C10H11N3O/c1-14-10-7-5-3-2-4-6(7)8(11)9(12)13-10/h2-5H,11H2,1H3,(H2,12,13)
- InChI Key: QFRWNOYGMFAQLX-UHFFFAOYSA-N
- SMILES: C1(OC)C2=C(C=CC=C2)C(N)=C(N)N=1
Computed Properties
- Exact Mass: 189.09033
Experimental Properties
- Density: 1.301±0.06 g/cm3(Predicted)
- Melting Point: 119-120 °C(Solv: ligroine (8032-32-4))
- Boiling Point: 422.0±40.0 °C(Predicted)
- PSA: 74.16
- pka: 3.67±0.50(Predicted)
3,4-Isoquinolinediamine, 1-methoxy- Related Literature
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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